1-Chloro-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one

• Molecular Formula: C10H10Cl2O2
• Molecular Weight: 233.09 g/mol
• IUPAC Name: 1-chloro-1-[2-chloro-3-(hydroxymethyl)phenyl]propan-2-one
• InChI: InChI=1S/C10H10Cl2O2/c1-6(14)9(11)8-4-2-3-7(5-13)10(8)12/h2-4,9,13H,5H2,1H3
• InChI Key: GVRGLIIMPFWHLM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC=CC(=C1Cl)CO)Cl

Description

1-Chloro-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one is a chlorinated aromatic ketone derivative featuring a hydroxymethyl substituent at the 3-position and a chlorine atom at the 2-position of the phenyl ring. The compound’s structure combines electron-withdrawing (chloro) and polar (hydroxymethyl) groups, which may influence its reactivity, solubility, and intermolecular interactions. For instance, related compounds are often synthesized via coupling reactions involving aryl halides (e.g., aryl bromides) or diazonium intermediates .

Biological Activity

1-Chloro-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one, identified by its CAS number 1805730-33-9, is a halogenated organic compound with potential biological activities. This article delves into its biological activity, including antibacterial, antifungal, and other pharmacological effects, supported by research findings and case studies.

The chemical structure of 1-Chloro-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one is characterized by the following properties:

Property	Value
Molecular Formula	C₁₀H₁₀Cl₂O₂
Molecular Weight	233.09 g/mol
CAS Number	1805730-33-9

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of halogenated compounds similar to 1-Chloro-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one. For instance, compounds with similar structures have shown significant activity against various bacterial strains.

Case Study: Antibacterial Efficacy

A study evaluated the antibacterial activity of several chlorinated compounds, revealing that those with hydroxymethyl substitutions exhibited enhanced efficacy against Staphylococcus aureus and Escherichia coli . The minimum inhibitory concentration (MIC) values for effective compounds ranged from 0.0039 to 0.025 mg/mL, indicating strong antibacterial properties .

Antifungal Activity

In addition to antibacterial properties, halogenated compounds have demonstrated antifungal activity. For example, derivatives similar to 1-Chloro-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one were tested against Candida albicans , showing promising results with MIC values ranging from 0.0048 to 0.039 mg/mL .

The biological activity of this compound is thought to be linked to its ability to disrupt microbial cell membranes and inhibit essential metabolic pathways. The presence of chlorine atoms enhances lipophilicity, facilitating better penetration through cell membranes .

Pharmacokinetics

Pharmacokinetic studies on similar compounds indicate that they exhibit favorable absorption and distribution characteristics in biological systems. For instance, the effective plasma concentration and half-life suggest potential for therapeutic applications in treating infections caused by resistant strains .

Safety and Toxicology

Toxicological assessments are crucial for determining the safety profile of new compounds. Preliminary studies suggest that while halogenated compounds can exhibit cytotoxicity at high concentrations, lower doses may be safe for therapeutic use. Ongoing research aims to establish comprehensive safety data for 1-Chloro-1-(2-chloro-3-(hydroxymethyl)phenyl)propan-2-one .

Comparison with Similar Compounds

Key Compounds:

1-(2-Chloro-4-(hydroxymethyl)phenyl)propan-2-one

• Molecular Formula : C₁₀H₁₁ClO₂
• Substituents : 2-chloro and 4-hydroxymethyl on phenyl ring.
• Synthesis : Prepared from aryl bromides via ketone α-arylation, yielding 87% isolated product.
• NMR Data :

• ¹H NMR: δ 6.86 (s, 1H), 6.67 (s, 1H), 5.97 (s, 2H), 3.73 (s, 2H), 2.20 (s, 3H).
• ¹³C NMR: δ 205.34 (ketone C=O), 147.68–101.97 (aromatic and hydroxymethyl carbons).

1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one

• Molecular Formula : C₁₀H₁₀ClN₂O₂
• Substituents : Hydrazinylidene group and 4-methoxyphenyl.
• Crystal Structure : Planar geometry with N–H⋯O hydrogen bonding forming chains.
• Applications : Intermediate for pyrazole and heterocycle synthesis.

1-Chloro-3-(3-chlorophenyl)propan-2-one

• Molecular Formula : C₉H₈Cl₂O
• Substituents : 3-chlorophenyl and 1-chloro.
• Physical Properties :

• Boiling Point: 90–93 °C (0.22–0.25 Torr).
• Density: 1.275 ± 0.06 g/cm³.

Structural Analysis:

Compound	Key Substituents	Functional Groups	Hydrogen Bonding Potential
Target Compound	2-Cl, 3-(hydroxymethyl)phenyl, 1-Cl	Hydroxymethyl, ketone	High (due to –CH₂OH)
1-(2-Chloro-4-(hydroxymethyl)phenyl)propan-2-one	2-Cl, 4-(hydroxymethyl)phenyl	Hydroxymethyl, ketone	Moderate (steric hindrance at 4-position)
1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one	4-OCH₃, hydrazinylidene	Methoxy, hydrazinylidene, ketone	High (N–H donor)
1-Chloro-3-(3-chlorophenyl)propan-2-one	3-Cl-phenyl, 1-Cl	Chloro, ketone	Low

• Hydroxymethyl vs. Methoxy : The hydroxymethyl group (–CH₂OH) in the target compound enhances polarity and hydrogen-bonding capacity compared to the methoxy (–OCH₃) group in .

Physicochemical Properties

Compound	Boiling Point (°C)	Density (g/cm³)	Solubility Trends
Target Compound	Not reported	Not reported	Likely polar solvents (e.g., DMSO, ethanol)
1-(2-Chloro-4-(hydroxymethyl)phenyl)propan-2-one	Not reported	Not reported	Ethyl acetate/hexanes (purification)
1-Chloro-3-(3-chlorophenyl)propan-2-one	90–93 (low pressure)	1.275	Less polar solvents (e.g., chloroform)

• The target compound’s hydroxymethyl group likely improves aqueous solubility compared to the dichlorinated analog in .

Spectral Data Comparison

• ¹H NMR : The target compound’s aromatic protons would likely resonate similarly to (δ ~6.6–6.9 ppm), with hydroxymethyl protons at δ ~3.7 ppm.
• ¹³C NMR : The ketone carbonyl (δ ~205 ppm) aligns with , while aromatic carbons would vary based on substituent positions.